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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanamine

CAS No.: 118488-08-7

Cat. No.: B175276

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiophene, a five-membered, sulfur-containing heterocyclic compound, is

recognized as a privileged pharmacophore in medicinal chemistry.[1][2][3] Its derivatives are

integral to numerous FDA-approved drugs, showcasing a wide spectrum of biological activities.

[1][2] The thiophene ring's structural features, including its aromaticity, lipophilicity, and ability to

engage in hydrogen bonding and other interactions, make it a versatile scaffold for designing

novel therapeutic agents.[1][4] Thiophene-based compounds have demonstrated efficacy as

anticancer, antimicrobial, anti-inflammatory, antiviral, and neuroprotective agents, highlighting

their significance in modern drug discovery.[5][6][7][8]

Approved Pharmaceuticals Containing a Thiophene
Moiety
The versatility of the thiophene scaffold is evidenced by its presence in numerous commercially

available drugs across a wide range of therapeutic categories. An analysis of FDA-approved

drugs reveals that the thiophene moiety is a key component in treatments for inflammation,

cardiovascular diseases, neurological disorders, cancer, and infectious diseases.[1][2][3]
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Table 1: Selected FDA-Approved Drugs Featuring a Thiophene Core

Drug Name Therapeutic Area Brief Mechanism of Action

Clopidogrel Antiplatelet
Irreversibly inhibits the
P2Y12 ADP receptor on
platelets.[1]

Prasugrel Antiplatelet

An irreversible inhibitor of the

P2Y12 ADP receptor, more

potent than clopidogrel.[1]

Ticlopidine Antiplatelet
An ADP receptor inhibitor used

to prevent blood clots.[1]

Olanzapine Antipsychotic

Atypical antipsychotic with

antagonist activity at dopamine

and serotonin receptors.[1]

Raltitrexed Anticancer

An inhibitor of thymidylate

synthase, used in

chemotherapy.[1][9]

Suprofen Anti-inflammatory

A non-steroidal anti-

inflammatory drug (NSAID)

that inhibits cyclooxygenase

(COX) enzymes.[1][3]

Tiaprofenic Acid Anti-inflammatory

An NSAID that inhibits COX

enzymes to reduce pain and

inflammation.[1][3]

Zileuton Anti-asthmatic

An inhibitor of 5-lipoxygenase,

preventing the formation of

leukotrienes.[1][3]

Dorzolamide Anti-glaucoma

A carbonic anhydrase inhibitor

that reduces intraocular

pressure.[1][3]

Cefoxitin Antibiotic
A second-generation

cephalosporin antibiotic.[1]
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| Sertaconazole | Antifungal | An azole antifungal agent.[1] |

Applications in Anticancer Drug Discovery
Thiophene derivatives are extensively investigated for their potent anticancer activities. They

have been shown to target a variety of cancer-specific proteins and signaling pathways,

inducing apoptosis and inhibiting cell proliferation.[7][8][10]

In Vitro Screening Mechanism of Action Lead Development

Thiophene Derivative Library
Cytotoxicity Assay
(e.g., MTS, SRB)

Hit Identification
(IC50 Determination)

Apoptosis Assays
(e.g., Annexin V)

Signaling Pathway
Analysis

Lead Optimization
(SAR Studies)

In Vivo Models
(Xenografts)

Preclinical Candidate

Prepare Standardized
Bacterial Inoculum

(e.g., 0.5 McFarland)

Inoculate Wells with
Bacterial Suspension

Perform 2-Fold Serial Dilution
of Thiophene Compound in Broth

Incubate Plate
(e.g., 37°C for 18-24h)

Prepare Controls:
- Positive (Bacteria, no drug)

- Negative (Broth only)

Visually Inspect for Turbidity

Determine MIC:
Lowest concentration with

no visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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